Elenolic acid 2-O-glucoside

• IUPAC Name: 2-[(2S,3E,4S)-3-ethylidene-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-4-yl]acetic acid
• InChI: InChI=1S/C17H24O11/c1-3-7-8(4-11(19)20)9(15(24)25-2)6-26-16(7)28-17-14(23)13(22)12(21)10(5-18)27-17/h3,6,8,10,12-14,16-18,21-23H,4-5H2,1-2H3,(H,19,20)/b7-3+/t8-,10+,12+,13-,14+,16-,17-/m0/s1
• InChI Key: XSCVKBFEPYGZSL-JYVCFIOWSA-N
• Canonical SMILES: CC=C1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)OC)CC(=O)O
• Isomeric SMILES: C/C=C/1\[C@@H](C(=CO[C@H]1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C(=O)OC)CC(=O)O
• Molecular Formula: C17H24O11
• DSSTOX Substance ID: DTXSID501313328
• Molecular Weight: 404.4 g/mol
• CAS RN: 60539-23-3

Description

Elenolic acid 2-O-glucoside (EA2G) is a natural compound that is found in olive leaves and fruits. It is a derivative of the polyphenolic compound, oleuropein, which has been extensively studied for its health benefits. EA2G has gained attention in recent years due to its potential therapeutic properties.

Scientific Research Applications

Accumulation During Olive Maturation

Elenolic acid glucoside is a glucosylated derivative of oleuropein that accumulates during olive maturation. It appears concurrently with a decrease in oleuropein content and an increase in esterase activity, suggesting a potential role in olive fruit development and composition (Amiot, Fleuriet, & Macheix, 1989).

Transformation During Olive Processing

In the storage of Spanish-style green olive brines, elenolic acid glucoside undergoes hydrolysis to form elenolic acid and glucose. This hydrolysis follows first-order kinetics and is influenced by storage temperature, indicating its importance in olive processing and the quality of olive products (Brenes & Castro, 1998).

Indicator of Olive Maturation

Elenolic acid glucoside, along with other phenolic compounds, can indicate olive ripening stages. As olives mature, the concentration of elenolic acid glucoside increases while oleuropein decreases. This relationship makes it a valuable marker for assessing olive fruit maturity (Esti, Cinquanta, & La Notte, 1998).

Role in Biochemical Changes

During Spanish-style green olive processing, the concentration of elenolic acid glucoside increases initially in olive brines but eventually disappears. This dynamic suggests a significant role in the biochemical changes occurring during olive fermentation and preservation (Brenes, Rejano, García, Sánchez, & Garrido, 1995).

Chemical Screening in Olive Products

Elenolic acid glucoside is one of the many compounds identified in olive products, including olive mill waste, through chemical screening methods like HPLC and mass spectrometry. Its identification in such screenings highlights its prevalence and potential utility in various olive-related products and by-products (Obied, Bedgood, Prenzler, & Robards, 2007).

Safety and Hazards

The safety data sheet advises to avoid breathing mist, gas, or vapors of Elenolic acid 2-O-glucoside. Contact with skin and eyes should be avoided. Use personal protective equipment and ensure adequate ventilation.

Future Directions

The use of solid-state fermentations has been checked as a valuable tool to improve the phenolic extraction, including Elenolic acid 2-O-glucoside. The proposed fermentation processes using the mycelium of Aspergillus awamori, Aspergillus niger, and Aspergillus oryzae lead to an increase in the hydroxytyrosyl and elenolic acid derivatives and could be used at an industrial scale to obtain enriched extracts.

Mechanism of Action

Target of Action

Elenolic acid 2-O-glucoside is a secoiridoid glucoside, a class of compounds known for their wide range of biological activities . The primary targets of this compound are L-cells , which are enteroendocrine cells located in the lining of the gut . These cells play a crucial role in regulating energy homeostasis by secreting hormones such as glucagon-like peptide-1 (GLP-1) and peptide YY (PYY) .

Mode of Action

This compound interacts with its targets, the L-cells, by stimulating the secretion of GLP-1 and PYY . This interaction involves a rapid increase in intracellular calcium ions ([Ca2+]i) and the production of inositol trisphosphate, indicating that this compound activates phospholipase C (PLC)-mediated signaling .

Biochemical Pathways

The activation of PLC-mediated signaling by this compound leads to the release of GLP-1 and PYY from L-cells . GLP-1 is involved in glucose homeostasis by stimulating insulin secretion, inhibiting glucagon secretion, and delaying gastric emptying . PYY, on the other hand, is known to reduce appetite and food intake .

Result of Action

The stimulation of GLP-1 and PYY secretion by this compound has significant metabolic effects. In vivo studies have shown that a single dose of this compound acutely stimulates GLP-1 and PYY secretion in mice, leading to improved glucose tolerance and insulin levels . Chronic administration of this compound has been shown to normalize fasting blood glucose and restore glucose tolerance in high-fat diet-induced obese mice . Additionally, it suppresses appetite, reduces food intake, promotes weight loss, and reverses perturbed metabolic variables in obese mice .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound’s stability may be affected by storage temperature, as it is recommended to be stored at 28°C

Biochemical Analysis

Biochemical Properties

Elenolic Acid 2-O-Glucoside interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to stimulate the secretion of glucagon-like peptide-1 (GLP-1) and peptide YY (PYY) in mouse clonal L-cells and isolated mouse ileum crypts . The nature of these interactions involves a rapid increase in intracellular calcium ions and the production of inositol trisphosphate in L-cells, indicating that this compound activates phospholipase C (PLC)-mediated signaling .

Cellular Effects

This compound has been shown to have significant effects on various types of cells and cellular processes. For instance, it has been found to reduce the circulating levels of low-density lipoprotein (LDL)-cholesterol and interleukin-6 (IL-6) and increase the concentrations of leptin and adiponectin . It also influences cell function by attenuating the decreased gene expression of superoxide dismutase 1 (SOD-1), glutathione reductase (GSR), glucokinase (GCK), and glycogen synthase kinase 3 beta (GSK-3β) in the liver .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For example, it has been shown to induce a rapid increase in intracellular calcium ions and the production of inositol trisphosphate in L-cells, indicating that it activates phospholipase C (PLC)-mediated signaling .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. For instance, a single dose of this compound has been shown to acutely stimulate GLP-1 and PYY secretion in mice, accompanied by an improved glucose tolerance and insulin levels . Furthermore, oral administration of this compound at a dose of 50 mg/kg/day for 2 weeks normalized the fasting blood glucose and restored glucose tolerance in high-fat diet-induced obese (DIO) mice .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. For example, obese mice on a high-fat diet who were given doses of 50 mg/kg/day for two weeks attained glucose tolerance and fasting blood glucose levels equivalent to their peers on a standard diet .

Metabolic Pathways

This compound is involved in several metabolic pathways. For instance, it has been shown to enrich short-chain fatty acid (SCFA)-producing bacteria, inhibit harmful bacteria, and regulate operational taxonomic unit (OTU) abundance and the intestinal transport rate in the gut microbiota to affect SCFA content in the intestine .

Transport and Distribution

It is known that this compound can stimulate the secretion of GLP-1 and PYY in mouse clonal L-cells and isolated mouse ileum crypts , suggesting that it may be transported to these cells and tissues.

Subcellular Localization

Given its ability to stimulate the secretion of GLP-1 and PYY in mouse clonal L-cells and isolated mouse ileum crypts , it is likely that it is localized in these cells where it exerts its effects.